Cas no 2022956-44-9 (FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH)

• Product Name: FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH
• CAS No: 2022956-44-9
• MF: C₄₉H₅₉N₁₁O₁₆S
• MW: 1090.12
• CID: 5068691
• Update Time: 2025-07-23

FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH Chemical and Physical Properties

Names and Identifiers

• FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH Trifluoroacetate
• FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH

• Inchi： 1S/C49H59N11O16S/c50-47(51)52-16-4-6-32(42(69)55-23-40(66)58-33(21-41(67)68)43(70)59-34(24-61)44(71)60-17-5-7-35(60)45(72)73)57-39(65)22-54-38(64)8-2-1-3-15-53-48(77)56-25-9-12-29-28(18-25)46(74)76-49(29)30-13-10-26(62)19-36(30)75-37-20-27(63)11-14-31(37)49/h9-14,18-20,32-35,61-63H,1-8,15-17,21-24H2,(H,54,64)(H,55,69)(H,57,65)(H,58,66)(H,59,70)(H,67,68)(H,72,73)(H4,50,51,52)(H2,53,56,77)/t32-,33-,34-,35-/m0/s1
• InChI Key： ZCQLVIXAXJPXDZ-BBACVFHCSA-N
• SMILES： S=C(NCCCCCC(NCC(N[C@H](C(NCC(N[C@@H](CC(=O)O)C(N[C@@H](CO)C(N1CCC[C@H]1C(=O)O)=O)=O)=O)=O)CCC/N=C(\N)/N)=O)=O)NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O

Computed Properties

• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 84
• Rotatable Bond Count: 25
• Complexity: 2260
• Topological Polar Surface Area: 495

Additional information on FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH

Professional Introduction to FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH and CAS No. 2022956-44-9

The compound with the CAS number 2022956-44-9 and the product name FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This synthetic peptide, characterized by its specific amino acid sequence and fluorescent labeling, has garnered considerable attention due to its multifaceted applications in molecular biology, immunology, and drug discovery.

The structure of FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH is meticulously designed to facilitate precise interactions with biological targets. The inclusion of FITC (Fluorescein Isothiocyanate), a highly sensitive fluorescent dye, allows for real-time visualization and tracking of the peptide in various experimental settings. This feature is particularly valuable in cellular and molecular studies, where dynamic processes require high-resolution imaging techniques.

The peptide sequence itself, eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH, is engineered to mimic natural biomolecules, enhancing its compatibility with biological systems. The sequence incorporates residues that are known to interact favorably with specific protein targets, making it an excellent tool for developing targeted therapies and diagnostic agents. The terminal hydroxyl group (-OH) at the C-terminus provides a reactive site for further chemical modifications, enabling researchers to tailor the peptide for diverse applications.

In recent years, there has been a growing interest in using fluorescently labeled peptides for biomarker detection and therapeutic intervention. Studies have demonstrated that peptides like FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH can be effectively utilized in flow cytometry, confocal microscopy, and other advanced imaging techniques. These applications have opened new avenues in understanding disease mechanisms and developing novel treatment strategies.

The utility of this compound extends beyond imaging applications. It has been explored as a potential therapeutic agent in preclinical studies due to its ability to modulate biological pathways. For instance, research indicates that the specific sequence of eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH can interact with target proteins involved in inflammation and immune response, suggesting its potential in developing anti-inflammatory drugs.

Advances in synthetic chemistry have enabled the precise modification of peptide structures, leading to improved stability and bioavailability. The use of FITC as a fluorescent tag not only enhances detection but also allows for quantitative analysis of peptide interactions. This dual functionality makes FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH a versatile tool for both basic research and drug development.

The synthesis of such complex peptides requires state-of-the-art facilities and expertise. The production process involves multiple steps, including solid-phase peptide synthesis (SPPS), purification, and conjugation with the fluorescent dye. Each step must be carefully controlled to ensure high yield and purity, which are critical for biological applications.

The impact of this compound on biomedical research is underscored by its integration into various cutting-edge technologies. For example, it has been used in CRISPR-Cas9 gene editing systems as a guide RNA component due to its stability and specificity. Additionally, it serves as a scaffold for designing peptidomimetics—molecules that mimic peptides but exhibit improved pharmacological properties.

Ongoing research continues to uncover new applications for FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH. Innovations in nanotechnology have led to the development of peptide-based nanoparticles for drug delivery systems. These nanoparticles can be functionalized with the peptide to target specific cells or tissues, enhancing therapeutic efficacy while minimizing side effects.

The compound's role in diagnostic assays is another area of active investigation. By leveraging its fluorescent properties, researchers are developing rapid diagnostic tests for detecting pathogens or biomarkers associated with diseases such as cancer and autoimmune disorders. The high sensitivity of FITC ensures accurate detection even at low concentrations.

The future prospects for this compound are promising, with ongoing studies exploring its potential in regenerative medicine and tissue engineering. Its ability to interact with cellular components makes it an ideal candidate for designing bioactive materials that can promote tissue repair and regeneration.

In conclusion, the compound CAS No. 2022956-44-9 and the product name FITC-eAhx-Gly-Arg-Gly-Asp-Ser-Pro-OH represent a significant contribution to biochemical research and pharmaceutical development. Its unique properties make it a valuable tool for imaging, diagnostics, drug discovery, and therapeutic intervention. As scientific understanding advances, the applications of this innovative peptide are expected to expand further, offering new hope for treating complex diseases.